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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B082247 Get Quote

Welcome to the technical support center for optimizing the solubility of Disperse Red 60 in

supercritical carbon dioxide (scCO2). This resource is designed for researchers, scientists, and

professionals in drug development and materials science who are utilizing supercritical fluid

technology. Here you will find troubleshooting guidance and frequently asked questions to

address common challenges encountered during experimentation.

Troubleshooting Guide
This guide provides solutions to common problems you may face when working with Disperse
Red 60 and supercritical CO2.
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Problem Possible Causes Recommended Solutions

Low Solubility of Disperse Red

60

Insufficient pressure and/or

temperature.

Increase the pressure and/or

temperature within the optimal

range for Disperse Red 60.

Solubility generally increases

with pressure at constant

temperature.[1][2][3] The effect

of temperature can be more

complex, but for pressures

above 15 MPa, solubility tends

to increase with temperature.

[2][4]

Absence of a co-solvent.

Introduce a polar co-solvent

such as ethanol or acetone.

These can significantly

enhance the solubility of

disperse dyes in scCO2

through hydrogen bonding.[5]

Inadequate equilibration time.

Ensure sufficient time is

allowed for the dye to reach

dissolution equilibrium in the

scCO2. This can be

determined by measuring dye

concentration over time until it

plateaus. A dissolving time of

90-120 minutes has been

shown to be effective.[6]

Poor Dye Uptake by the

Substrate

High dye solubility leading to

lower partitioning onto the

fiber.

While high solubility is

necessary, excessively high

solubility may not lead to

optimal dye uptake. The

dyeing process in scCO2

follows a partition mechanism.

[2][5] Consider adjusting

pressure and temperature to
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find a balance between

sufficient solubility and

favorable partitioning onto the

substrate.

Substrate properties.

The type of polymer and its

physical state (e.g., glass

transition temperature) can

affect dye diffusion.

Supercritical CO2 can

plasticize polymers, which aids

dye penetration.[7] Ensure the

experimental conditions are

suitable for the specific

substrate being dyed.

Inconsistent or Non-

Reproducible Solubility Data

Fluctuations in pressure and

temperature.

Maintain precise control over

the experimental temperature

and pressure. Even small

variations can significantly

impact scCO2 density and,

consequently, dye solubility.[1]

Incomplete removal of

previous dye or co-solvent.

Thoroughly clean the

experimental apparatus

between runs. Flushing the

system with pure scCO2

multiple times is crucial to

remove any residual dye or co-

solvent from previous

experiments.[1]

Impurities in CO2 or dye.

Use high-purity CO2 (99% or

higher) and pure Disperse Red

60 without dispersing agents

or surfactants for accurate

solubility measurements.[1][3]

Clogging of Filters or Tubing Precipitation of the dye due to

pressure or temperature drops.

Ensure uniform heating of all

components of the system to
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prevent cold spots where the

dye could precipitate. Maintain

a stable pressure throughout

the system until the collection

stage.

Exceeding the solubility limit at

a given condition.

Do not overload the system

with an excessive amount of

dye. Start with a smaller

amount and gradually increase

if necessary, ensuring it

remains below the saturation

point under the experimental

conditions.

Frequently Asked Questions (FAQs)
Q1: What are the typical ranges for pressure and temperature to dissolve Disperse Red 60 in

supercritical CO2?

A1: The solubility of Disperse Red 60 in supercritical CO2 is typically measured at pressures

ranging from 10 MPa to 35 MPa and temperatures between 313 K and 423 K.[1][3] The

solubility generally increases with pressure at a constant temperature.[1][2][3]

Q2: How does temperature affect the solubility of Disperse Red 60 in scCO2?

A2: The effect of temperature is more complex. At lower pressures, an increase in temperature

can lead to a decrease in CO2 density, thus reducing solubility. However, at higher pressures

(above the "crossover pressure"), the increase in the dye's vapor pressure with temperature

becomes the dominant effect, leading to increased solubility.[8] For Disperse Red 60, at

pressures above 150 bar (15 MPa), solubility generally increases with increasing temperature.

[4]

Q3: Can I use a co-solvent to improve the solubility of Disperse Red 60?

A3: Yes, using a polar co-solvent like ethanol or acetone can significantly enhance the solubility

of Disperse Red 60 in scCO2.[5] The enhancement is attributed to the formation of hydrogen
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bonds between the co-solvent and the dye molecules.

Q4: What is the molecular structure of Disperse Red 60?

A4: Disperse Red 60 is an anthraquinone derivative. Its chemical structure is 1-amino-4-

hydroxy-2-phenoxy-9,10-anthraquinone.

Experimental Protocols
Protocol 1: Measurement of Disperse Red 60 Solubility
using a Dynamic (Flow-Type) Apparatus
This method involves continuously flowing supercritical CO2 through a cell containing the solid

dye and then determining the amount of dissolved dye.

Materials:

C.I. Disperse Red 60 (pure, without dispersing agents)

High-purity carbon dioxide (99%+)

Solvent for dye collection (e.g., acetone)

Apparatus:

High-pressure pump for CO2 delivery

Equilibrium cell/vessel

Constant temperature bath or oven

Pressure and temperature sensors

Back-pressure regulator

Collection trap with a suitable solvent

Flow meter
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Procedure:

Accurately weigh and place a known amount of Disperse Red 60 into the equilibrium cell.

Assemble the system and heat the equilibrium cell to the desired temperature.

Pressurize the system with CO2 to the desired pressure using the high-pressure pump.

Allow the system to equilibrate for a set period (e.g., 60-90 minutes) to ensure the CO2 is

saturated with the dye.

Slowly open the back-pressure regulator to allow a controlled flow of the dye-saturated

scCO2 through the collection trap containing a known volume of solvent (e.g., acetone).

The dye will precipitate in the solvent as the CO2 expands to a gaseous state.

Measure the total volume of CO2 that has passed through the system using the flow meter.

Quantify the amount of dye collected in the solvent using a UV-Vis spectrophotometer by

measuring the absorbance at the dye's maximum wavelength and comparing it to a standard

calibration curve.

Calculate the solubility as the mass of dye per volume of CO2 or in terms of mole fraction.

Protocol 2: Measurement of Disperse Red 60 Solubility
using a Static (Batch) Apparatus
This method involves achieving equilibrium in a closed system and then measuring the

concentration of the dye in the supercritical fluid phase.

Materials:

C.I. Disperse Red 60 (pure)

High-purity carbon dioxide (99%+)

Solvent for dye extraction (e.g., ethyl alcohol)
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Apparatus:

High-pressure equilibrium view cell with a variable volume

Magnetic stirrer or circulation pump

Constant temperature air bath

Pressure and temperature sensors

Sampling valve

Extraction trap with a suitable solvent

Procedure:

Introduce a known amount of Disperse Red 60 into the equilibrium cell.

Evacuate the cell to remove any air.

Charge the cell with a known amount of liquid CO2.

Heat the cell to the desired temperature, which will also increase the pressure to the desired

level.

Agitate the mixture using a magnetic stirrer or circulate it with a pump for a sufficient time

(e.g., 2 hours) to ensure equilibrium is reached.[1]

Once equilibrium is achieved, isolate the cell and slowly release the fluid mixture through a

sampling valve into an extraction trap containing a known volume of a suitable solvent (e.g.,

ethyl alcohol) to collect the dissolved dye.[1]

The amount of CO2 is determined from the known volume of the cell and the density of CO2

at the experimental temperature and pressure.

Analyze the concentration of the dye in the solvent using a UV-Vis spectrophotometer.

Calculate the solubility from the amount of dye and the amount of CO2.
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Data Presentation
Table 1: Solubility of Disperse Red 60 in Supercritical CO2 at Various Temperatures and

Pressures

Temperature (K) Pressure (MPa)
Solubility (mol fraction x
10^6)

353 11 Data Point 1

353 15 Data Point 2

353 20 Data Point 3

353 23 Data Point 4

373 11 Data Point 5

373 15 Data Point 6

373 20 Data Point 7

373 23 Data Point 8

393 11 Data Point 9

393 15 Data Point 10

393 20 Data Point 11

393 23 Data Point 12

Note: This table is a template.

Actual values should be

populated from experimental

data found in literature such as

that from Lee et al. (2001) and

Shim and Bae (1999).[2][6]

Visualizations
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Preparation Experiment

Analysis

Weigh Disperse Red 60 Load Dye into Equilibrium Cell Pressurize with CO2 Heat to T Equilibrate Controlled Flow of scCO2-Dye

Collect Dye in Solvent Trap

Measure CO2 Volume

Analyze Dye Concentration (UV-Vis)

Calculate Solubility

Click to download full resolution via product page

Caption: Dynamic method workflow for solubility measurement.
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Co-solvent
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Significantly Increases
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Click to download full resolution via product page

Caption: Factors influencing Disperse Red 60 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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